Cas no 813-94-5 (Calcium Citrate)

• Product Name: Calcium Citrate
• CAS No: 813-94-5
• MF: C₆H₈CaO₇
• MW: 232.201521873474
• MDL: MFCD00078618
• CID: 39938
• PubChem ID: 13136
• Update Time: 2025-09-09

Calcium Citrate Chemical and Physical Properties

Names and Identifiers

• Calcium Citrate
• CALCIUM(II) CITRATE
• Citric acid calcium salt
• citric acid sesquicalcium
• tricalcium dicitrate
• Tricalcium Citrate anhydrous
• Calcium citrate tribasic
• 2-Hydroxy-1,2,3-propanetricarboxylic acid calciuM salt
• 2-Hydroxy-1,2,3-propanetricarboxylic acid calcium salt (2:3)
• Tricalcium citrate
• Calcium citrate (Ca3(O7C6H5)2) (7CI)
• Citric acid, calcium salt (2:3) (8CI)
• Acicontral
• Citracal
• Citrical
• Tribasic calcium citrate
• calcium 2-hydroxypropane-1,2,3-tricarboxylate (3/2)
• 813-94-5
• Calcium 2-hydroxy-1,2,3-propanetricarboxylate (3:2)
• citric acid calcium salt (2:3)
• calcium 2-hydroxypropane-1,2,3-tricarboxylate (3:2)
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium salt
• NS00079735
• AKOS015839590
• Citric acid, calcium salt (2:3)
• tricalcium bis(citric acid)
• 86117BWO7P
• Calcium (as citrate)
• Calcimax
• 7693-13-2
• Calcitrate
• Calcium Citrate anhydrous
• CALCIUM CITRATE [HSDB]
• HSDB 5756
• tricalcium citrate tetrahydrate
• INS NO.333(III)
• Tricalcium dicitrate tetrahydrate
• CALCIUM CITRATE [WHO-DD]
• CALCIUM CITRATE [MI]
• EC 212-391-7
• J-509604
• UNII-86117BWO7P
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium salt (2:3)
• Calcium citrate, tribasic
• tricalcium;2-hydroxypropane-1,2,3-tricarboxylate
• Calcium citrate [USAN]
• DTXSID7061148
• EINECS 212-391-7
• CHEMBL2106123
• Q420280
• E-333(III)
• tricalcium bis(2-hydroxypropane-1,2,3-tricarboxylic acid)
• CHEBI:190513
• FNAQSUUGMSOBHW-UHFFFAOYSA-H
• INS-333(III)
• DB11093

• MDL： MFCD00078618
• Inchi： 1S/C6H8O7.Ca/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);
• InChI Key： QXDHJHQRJCJRAU-UHFFFAOYSA-N
• SMILES： [Ca].O=C(CC(CC(O)=O)(C(O)=O)O)O

Computed Properties

• Exact Mass: 497.89500
• Monoisotopic Mass: 497.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 281A^2

Experimental Properties

• Color/Form: White crystalline powder, odorless.
• Density: 1.63
• Melting Point: 120 °C (loses water)
• Boiling Point: 309.6 °C at 760 mmHg
• Flash Point: 155.2 °C
• Solubility: 0.1 M HCl: 0.01 M at 20 °C, clear, colorless
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 281.24000
• LogP: -10.50520
• Solubility: Insoluble in ethanol, insoluble in water.

Calcium Citrate Security Information

• WGK Germany：1